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Compound of Interest

Compound Name: Pyridine, 3-((benzylthio)methyl)-

Cat. No.: B012090 Get Quote

An In-depth Technical Guide on Pyridine, 3-((benzylthio)methyl)-

Abstract
This technical guide provides a comprehensive overview of "Pyridine, 3-
((benzylthio)methyl)-," a pyridine derivative of interest to researchers in medicinal chemistry

and drug development. Due to the limited availability of data for this specific molecule, this

document synthesizes information from structurally related compounds to project its chemical

properties, outline a plausible synthetic route, and discuss its potential biological activities. This

guide is intended for researchers, scientists, and drug development professionals, offering a

foundational understanding and practical methodologies for the synthesis and evaluation of this

compound and its analogues.

Chemical Identity and Properties
A specific CAS (Chemical Abstracts Service) number for "Pyridine, 3-((benzylthio)methyl)-" is
not readily found in publicly accessible chemical databases. This may indicate that the

compound is novel or has not been extensively cataloged. The structure consists of a pyridine

ring substituted at the 3-position with a methyl group, which is in turn linked to a benzyl group

through a thioether linkage.

Table 1: Predicted Physicochemical Properties
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Property Predicted Value

Molecular Formula C₁₃H₁₃NS

Molecular Weight 215.32 g/mol

Appearance
Expected to be a colorless to pale yellow oil or

solid

Boiling Point
Estimated to be > 300 °C at atmospheric

pressure

Melting Point Highly dependent on crystalline form

Solubility
Likely soluble in organic solvents like

dichloromethane, chloroform, and methanol

LogP (octanol/water) Estimated to be in the range of 3.0-4.0

Table 2: Predicted Spectroscopic Data

Technique Predicted Chemical Shifts/Signals

¹H NMR (CDCl₃)

δ ~ 8.5 (s, 1H, pyridine H2), ~ 7.6 (d, 1H,

pyridine H6), ~ 7.2-7.4 (m, 6H, pyridine H4 and

phenyl H), ~ 3.7 (s, 2H, SCH₂-benzyl), ~ 3.6 (s,

2H, pyridine-CH₂S) ppm.

¹³C NMR (CDCl₃)

δ ~ 150 (pyridine C2), ~ 148 (pyridine C6), ~

137 (phenyl C1), ~ 136 (pyridine C4), ~ 129

(phenyl CH), ~ 128 (phenyl CH), ~ 127 (phenyl

CH), ~ 123 (pyridine C5), ~ 36 (SCH₂-benzyl), ~

34 (pyridine-CH₂S) ppm.

IR (KBr)

ν ~ 3050 (aromatic C-H), 2920 (aliphatic C-H),

1580, 1490, 1450 (aromatic C=C and C=N),

700-800 (C-H out-of-plane bending) cm⁻¹.

Mass Spec (EI)
m/z (%) = 215 (M⁺), 124 (M⁺ - C₇H₇), 91

(C₇H₇⁺, benzyl fragment).
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Synthesis and Experimental Protocols
The synthesis of "Pyridine, 3-((benzylthio)methyl)-" can be achieved through a nucleophilic

substitution reaction. A common and effective method involves the reaction of 3-

(chloromethyl)pyridine with benzyl mercaptan.

Proposed Synthetic Workflow
Caption: Proposed synthesis of Pyridine, 3-((benzylthio)methyl)-.

Detailed Experimental Protocol
Preparation of Sodium Benzyl Thiolate: To a stirred solution of benzyl mercaptan (1.0 eq) in

anhydrous dimethylformamide (DMF), sodium hydride (1.1 eq, 60% dispersion in mineral oil)

is added portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon). The

mixture is stirred for 30 minutes at this temperature, allowing for the formation of the sodium

salt.

Nucleophilic Substitution: A solution of 3-(chloromethyl)pyridine hydrochloride (1.0 eq) in

anhydrous DMF is added dropwise to the reaction mixture at 0 °C. The reaction is then

allowed to warm to room temperature and stirred for 12-24 hours.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 7:3).

Work-up: Upon completion, the reaction is quenched by the slow addition of water. The

aqueous layer is extracted with ethyl acetate (3 x 50 mL). The combined organic layers are

washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under

reduced pressure.

Purification: The resulting crude product is purified by column chromatography on silica gel

using a gradient of hexane and ethyl acetate as the eluent to afford the pure "Pyridine, 3-
((benzylthio)methyl)-".

Potential Biological Activities and Applications
While no specific biological data exists for "Pyridine, 3-((benzylthio)methyl)-", the pyridine

thioether scaffold is present in a variety of biologically active molecules.[1] Research on
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analogous compounds suggests potential applications in several therapeutic areas.

Psychotropic and Neurotropic Effects
Thioalkyl derivatives of pyridine have been reported to exhibit a range of psychotropic

properties, including anticonvulsant, anxiolytic, and antidepressant effects.[2] These

compounds are thought to exert their effects through modulation of neurotransmitter systems in

the central nervous system.

Table 3: Reported Anxiolytic Activity of a Structurally Related Pyridine Derivative[2]

Compound Anxiolytic Activity (Relative to Diazepam)

Ethyl 2-({2-[(diphenylmethyl)amino]-2-

oxoethyl}thio)-4-phenyl-6-pyrrolidin-1-

ylnicotinate

~ 2 times greater

Antimicrobial Activity
Pyridine derivatives are well-established as having a broad spectrum of antimicrobial activities.

[3][4] The inclusion of a thioether linkage can enhance this activity. For instance, some

pyridine-based compounds have shown potent activity against both Gram-positive and Gram-

negative bacteria, as well as fungi.[5]

Table 4: Antimicrobial Activity of a Structurally Related Pyridine Derivative[5]

Microbial Strain
Minimum Inhibitory Concentration (MIC)
(mg/mL)

E. coli >0.0048 - 0.0195

B. mycoides <0.0048

C. albicans <0.0048 - 0.039

Potential Signaling Pathway Involvement
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Given the potential psychotropic effects, "Pyridine, 3-((benzylthio)methyl)-" could potentially

interact with neuronal signaling pathways. A hypothetical pathway of interest for initial

investigation would be the modulation of GABAergic or serotonergic systems, which are

common targets for anxiolytic and antidepressant drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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